Cas no 874204-69-0 (Benzoic acid, 3-[(1E)-3-ethoxy-3-oxo-1-propenyl]-, phenylmethyl ester)
874204-69-0 structure
Product Name:Benzoic acid, 3-[(1E)-3-ethoxy-3-oxo-1-propenyl]-, phenylmethyl ester
CAS No:874204-69-0
MF:C19H18O4
MW:310.343825817108
CID:1900648
PubChem ID:165353804
Update Time:2025-04-21
Benzoic acid, 3-[(1E)-3-ethoxy-3-oxo-1-propenyl]-, phenylmethyl ester Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 3-[(1E)-3-ethoxy-3-oxo-1-propenyl]-, phenylmethyl ester
- DTXSID301193077
- 874204-69-0
- Phenylmethyl 3-[(1E)-3-ethoxy-3-oxo-1-propen-1-yl]benzoate
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- Inchi: 1S/C19H18O4/c1-2-22-18(20)12-11-15-9-6-10-17(13-15)19(21)23-14-16-7-4-3-5-8-16/h3-13H,2,14H2,1H3/b12-11+
- InChI Key: VPPWTIGCCLYNLN-VAWYXSNFSA-N
- SMILES: O(C(C1=CC=CC(/C=C/C(=O)OCC)=C1)=O)CC1C=CC=CC=1
Computed Properties
- Exact Mass: 310.12050905Da
- Monoisotopic Mass: 310.12050905Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 8
- Complexity: 410
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 52.6Ų
Benzoic acid, 3-[(1E)-3-ethoxy-3-oxo-1-propenyl]-, phenylmethyl ester Related Literature
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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